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Compound of Interest

Compound Name: 2-(4-Aminophenyl)ethylamine

Cat. No.: B083115

For researchers, scientists, and drug development professionals, the safe handling and
disposal of 2-(4-Aminophenyl)ethylamine are paramount. This document provides immediate,
essential safety protocols, logistical information, and disposal plans to ensure laboratory safety
and proper chemical management.

Chemical Identifier:

o Name: 2-(4-Aminophenyl)ethylamine

e Synonyms: 4-Aminophenethylamine, 4-(2-Aminoethyl)aniline[1]
e CAS Number: 13472-00-9[1]

This chemical is classified as hazardous, causing severe skin burns and eye damage. It is also
harmful if swallowed, in contact with skin, or inhaled[1][2].

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure.

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards. A full face shield is also recommended|[3][4].

e Skin Protection:
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o Gloves: Wear chemical-impermeable gloves (e.g., PVC) that have been inspected prior to

use.[3][4]

o Body Protection: Wear fire/flame resistant and impervious clothing. A chemical protective

suit and boots are necessary to avoid skin contact. Trousers or overalls should be worn

outside of boots to prevent spills from entering footwear.[3][4]

» Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face
respirator with a NIOSH/MSHA or European Standard EN 149 approved cartridge[1][3].

» Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area. Contaminated clothing should be removed immediately and washed before

reuse.[1][3]

Quantitative Data Summary

The following table summarizes key quantitative data for 2-(4-Aminophenyl)ethylamine.

Property Value Source
Molecular Formula CsH12N2 [5][6]
Molecular Weight 136.19 g/mol [5]

Physical State

Viscous Liquid

[1]

Clear light yellow to brown-

Appearance yellow [71[8]
Melting Point 28-31°C/82.4-87.8°F [1]
Boiling Point 103 °C @ 0.3 mmHg [1]
Flash Point >112°C/>233.6 °F [1]
Density 1.057 g/mL at 25 °C [11[2]

Water Solubility

Insoluble

[6]7]

Operational and Disposal Plans
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Handling and Storage:

Handle in a well-ventilated area or outdoors[1][3].

» Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist.[3][9]

o Store in a tightly closed container in a dry, cool, and well-ventilated place[3][6].

» Keep away from heat, sparks, and open flames.[1] The substance is air-sensitive and should
be stored under an inert gas like nitrogen or argon[6][8].

» Store away from incompatible materials such as strong oxidizing agents and acids[4][6].

o Store in a locked-up area[1][3].

Spill Management:

e Minor Spills:

o Clean up all spills immediately[4].

o Avoid breathing vapors and ensure adequate ventilation[3][4].

o Use non-sparking tools and explosion-proof equipment[3].

o Absorb with an inert material and place in a suitable container for disposal[3].

e Major Spills:

o Evacuate personnel to a safe area and move upwind[3][4].

o Alert emergency responders, providing the location and nature of the hazard[4].

First-Aid Measures:

e General Advice: Immediate medical attention is required. Show the safety data sheet to the
doctor in attendance.
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o Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15 minutes,
also under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing.
Immediately call a POISON CENTER or doctor.[1][3][9]

o Skin Contact: Take off immediately all contaminated clothing. Wash off immediately with
soap and plenty of water. Inmediate medical attention is required.[1][9]

 Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration. Do not use mouth-to-mouth resuscitation. Immediate medical attention is
required.[1][3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a physician or POISON CENTER immediately.[1][3]

Disposal Plan:

» Disposal of this chemical must be in accordance with all applicable federal, state, and local
environmental regulations[4].

o Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste[1].

o Dispose of contents and container to an approved waste disposal plant[1][3]. Do not allow
the chemical to enter drains[4].

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of 2-(4-
Aminophenyl)ethylamine.
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Caption: Workflow for handling and disposal of 2-(4-Aminophenyl)ethylamine.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b083115?utm_src=pdf-body-img
https://www.benchchem.com/product/b083115?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Logistics for Handling 2-(4-
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2-4-aminophenyl-ethylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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